molecular formula C8H10BrNO2 B8620422 2-Bromo-3-methoxymethoxyphenylamine

2-Bromo-3-methoxymethoxyphenylamine

Cat. No. B8620422
M. Wt: 232.07 g/mol
InChI Key: OECCYBRMBPIKJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-3-methoxymethoxyphenylamine is a useful research compound. Its molecular formula is C8H10BrNO2 and its molecular weight is 232.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-3-methoxymethoxyphenylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-3-methoxymethoxyphenylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H10BrNO2

Molecular Weight

232.07 g/mol

IUPAC Name

2-bromo-3-(methoxymethoxy)aniline

InChI

InChI=1S/C8H10BrNO2/c1-11-5-12-7-4-2-3-6(10)8(7)9/h2-4H,5,10H2,1H3

InChI Key

OECCYBRMBPIKJU-UHFFFAOYSA-N

Canonical SMILES

COCOC1=CC=CC(=C1Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

20.0 g (500 mmol) of sodium hydride (60% by weight in mineral oil) are added in portions to a solution of 94.0 g (500 mmol) of 3-amino-2-bromophenol [100367-36-0] in 1000 ml of THF, and the mixture is stirred until the evolution of gas is complete. 38.0 ml (500 mmol) of methoxymethyl chloride [107-30-2] are then added dropwise, and the mixture is stirred at 60° C. for a further 6 h. After cooling, the THF is removed in vacuo, the residue is taken up in 1000 ml of dichloromethane, the organic phase is washed twice with 300 ml of 0.1N NaOH each time, once with 300 ml of saturated sodium chloride solution, dried over potassium carbonate, and the solvent is removed in vacuo. Yield: 112.6 g (485 mmol), 97%. Purity: 99.0% (NMR).
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
94 g
Type
reactant
Reaction Step One
Name
Quantity
1000 mL
Type
solvent
Reaction Step One
Quantity
38 mL
Type
reactant
Reaction Step Two

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